Cas no 7410-48-2 (Benzoic acid,5-[[2-(aminothioxomethyl)hydrazinylidene]methyl]-2-hydroxy-)

• Product name: Benzoic acid,5-[[2-(aminothioxomethyl)hydrazinylidene]methyl]-2-hydroxy-
• CAS No: 7410-48-2
• MF: C₉H₉N₃O₃S
• MW: 239.251060247421
• CID: 577838
• PubChem ID: 135460291

Benzoic acid,5-[[2-(aminothioxomethyl)hydrazinylidene]methyl]-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-[[2-(aminothioxomethyl)hydrazinylidene]methyl]-2-hydroxy-
• (3E)-3-[(2-carbamothioylhydrazinyl)methylidene]-6-oxocyclohexa-1,4-diene-1-carboxylic acid
• AC1NSABI
• NSC72531
• NSC-72531
• 7410-48-2
• DTXSID90418216

• Inchi： InChI=1S/C9H9N3O3S/c10-9(16)12-11-4-5-1-2-7(13)6(3-5)8(14)15/h1-4,13H,(H,14,15)(H3,10,12,16)/b11-4+
• InChI Key： RRSMRGHGLHLYFX-NYYWCZLTSA-N
• SMILES： C1=CC(=C(C=C1C=NNC(=S)N)C(=O)O)O

Computed Properties

• Exact Mass: 239.03657
• Monoisotopic Mass: 239.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 104.45
• LogP: 1.34870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives